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Compound of Interest

Compound Name: Iron(III) nitrate nonahydrate

Cat. No.: B148018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermogravimetric

analysis (TGA) of iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O). This guide details the

experimental protocol, presents quantitative data on the thermal decomposition process, and

illustrates the decomposition pathway, serving as a valuable resource for professionals in

research and development.

Introduction
Iron(III) nitrate nonahydrate is a crystalline solid that is thermally unstable and undergoes a

multi-step decomposition upon heating. Thermogravimetric analysis is a crucial technique for

characterizing this process, providing quantitative information about the temperature ranges

and mass losses associated with each decomposition stage. Understanding the thermal

behavior of this compound is essential for its application in various fields, including as a

precursor for the synthesis of iron oxides and in catalytic processes.

Thermal Decomposition Pathway
The thermal decomposition of iron(III) nitrate nonahydrate is a complex process that

proceeds through several stages. Initially, the compound undergoes dehydration, losing its nine

water molecules. This is followed by the decomposition of the anhydrous iron(III) nitrate, which

involves the formation of intermediate species such as iron oxyhydroxide and ultimately yields
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iron(III) oxide (Fe₂O₃) as the final solid product.[1][2] The gaseous byproducts of the nitrate

decomposition are primarily oxides of nitrogen.

Fe(NO₃)₃·9H₂O (s) DehydrationHeat Fe(NO₃)₃ (s) + 9H₂O (g) DecompositionHeat Intermediate Species
(e.g., FeO(OH), Fe(OH)(NO₃)₂) Further DecompositionHeat Fe₂O₃ (s) + Nitrogen Oxides (g) + O₂ (g)
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Caption: Thermal decomposition pathway of iron(III) nitrate nonahydrate.

Quantitative TGA Data Summary
The following tables summarize the quantitative data obtained from the thermogravimetric

analysis of iron(III) nitrate nonahydrate. The data is compiled from various studies and

represents typical decomposition behavior. Experimental conditions such as heating rate and

atmosphere can influence the precise temperature ranges.

Table 1: Summary of Thermal Decomposition Stages

Stage
Temperature Range
(°C)

Mass Loss (%) Lost Species

1. Dehydration 30 - 150 ~45% 9 H₂O

2. Decomposition of

Nitrate
150 - 250 ~35%

Nitrogen Oxides

(NOx), O₂

Total 30 - 250 ~80%

Table 2: Detailed Analysis of Decomposition Steps
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Decompositio
n Step

Onset
Temperature
(°C)

Peak
Temperature
(°C)

Theoretical
Mass Loss (%)

Observed
Mass Loss (%)

Loss of Water of

Hydration
~30 ~100 45.04 44-46

Decomposition to

Iron(III) Oxide
~150 ~200

35.15 (as NOx

and O₂)
34-36

Final Residue >250 - 19.81 (as Fe₂O₃) ~20

Experimental Protocol
This section provides a detailed methodology for conducting the thermogravimetric analysis of

iron(III) nitrate nonahydrate.

Instrumentation
A calibrated thermogravimetric analyzer equipped with a sensitive microbalance and a furnace

capable of controlled heating is required. The instrument should have the capability for

controlled gas flow.

Materials
Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O), analytical grade

Inert gas (e.g., Nitrogen, Argon) of high purity

Oxidative gas (e.g., dry air) of high purity (for specific studies)

Alumina or platinum crucibles

Experimental Workflow
The following diagram illustrates the general workflow for the TGA experiment.
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Sample Preparation

Instrument Setup

Data Acquisition & Analysis

Weigh 5-10 mg of
Fe(NO₃)₃·9H₂O

Place sample in a
pre-tared TGA crucible

Place crucible in
TGA autosampler/furnace

Set purge gas
(e.g., N₂ at 20-50 mL/min)

Program temperature profile:
- Equilibrate at 30°C

- Ramp to 600°C at 10°C/min

Start the TGA run

Record mass loss
vs. temperature

Analyze TGA/DTG curves:
- Determine onset temperatures

- Calculate mass loss percentages

Click to download full resolution via product page

Caption: Experimental workflow for TGA of iron(III) nitrate nonahydrate.
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Step-by-Step Procedure
Sample Preparation:

Accurately weigh approximately 5-10 mg of iron(III) nitrate nonahydrate into a clean,

pre-tared TGA crucible (alumina or platinum).

Record the exact mass of the sample.

Instrument Setup:

Place the crucible containing the sample into the TGA instrument's autosampler or

furnace.

Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min for at

least 30 minutes to ensure an inert atmosphere.

Set the temperature program:

Equilibrate the sample at 30°C.

Heat the sample from 30°C to a final temperature of approximately 600°C at a constant

heating rate of 10°C/min. A higher final temperature ensures the complete

decomposition to the stable oxide.

Data Acquisition:

Initiate the TGA run.

The instrument will record the sample's mass as a function of temperature.

Data Analysis:

Plot the percentage of mass loss versus temperature to obtain the TGA curve.

Plot the derivative of the mass loss with respect to temperature (DTG curve) to identify the

temperatures of the maximum rates of mass loss for each decomposition step.
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From the TGA curve, determine the onset and end temperatures for each distinct mass

loss step.

Calculate the percentage of mass loss for each step and correlate it with the theoretical

mass loss for the proposed decomposition reactions.

Conclusion
This technical guide provides a thorough examination of the thermogravimetric analysis of

iron(III) nitrate nonahydrate. The presented data and experimental protocol offer a solid

foundation for researchers and scientists working with this compound. The multi-step

decomposition, involving dehydration and nitrate breakdown to form iron(III) oxide, is a well-

defined process that can be accurately characterized using TGA. Adherence to the detailed

experimental protocol will ensure the acquisition of reliable and reproducible data, which is

critical for both fundamental research and practical applications in drug development and

materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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